N'-(4-cyanobenzoyl)-2-[(3-fluorophenyl)methyl]pyrrolidine-1-carbohydrazide

• IUPAC Name: N'-(4-cyanobenzoyl)-2-[(3-fluorophenyl)methyl]pyrrolidine-1-carbohydrazide
• InChI: InChI=1S/C20H19FN4O2/c21-17-4-1-3-15(11-17)12-18-5-2-10-25(18)20(27)24-23-19(26)16-8-6-14(13-22)7-9-16/h1,3-4,6-9,11,18H,2,5,10,12H2,(H,23,26)(H,24,27)
• InChI Key: UZJASZLWWPVYQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NNC(=O)C2=CC=C(C=C2)C#N)CC3=CC(=CC=C3)F
• Molecular Formula: C20H19FN4O2
• Molecular Weight: 366.4 g/mol

Description

N-(4-cyanobenzoyl)-2-[(3-fluorophenyl)methyl]pyrrolidine-1-carbohydrazide, commonly known as CFMP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CFMP is a pyrrolidine-based compound that has been synthesized through various methods, and its mechanism of action and biochemical effects have been extensively studied.

Mechanism of Action

CFMP acts as an inhibitor of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. CFMP also inhibits the activity of beta-secretase, which is responsible for the formation of amyloid-beta plaques in Alzheimer's disease. In cancer, CFMP induces apoptosis through the activation of caspase-3 and -9.
Biochemical and Physiological Effects:
CFMP has been shown to have various biochemical and physiological effects, including reducing the levels of reactive oxygen species, increasing the levels of antioxidant enzymes, and reducing inflammation. CFMP also enhances the activity of various neurotransmitters, including dopamine, norepinephrine, and serotonin.

Advantages and Limitations for Lab Experiments

CFMP has several advantages for lab experiments, including its stability and solubility in water and organic solvents. CFMP is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of CFMP include its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are several future directions for the research of CFMP, including the development of more potent analogs with improved therapeutic efficacy. CFMP can also be studied for its potential applications in other diseases, including multiple sclerosis and Huntington's disease. The mechanism of action of CFMP can be further elucidated to identify new targets for drug development. Additionally, CFMP can be studied for its potential applications in drug delivery systems, as it has been shown to cross the blood-brain barrier.

Synthesis Methods

CFMP can be synthesized through different methods, including the reaction of 4-cyanobenzoyl chloride with 3-fluorobenzylamine to obtain the intermediate product, which is then reacted with pyrrolidine-1-carbohydrazide to yield CFMP. Another method involves the reaction of 3-fluorobenzaldehyde with 4-cyanobenzoylhydrazide in the presence of pyrrolidine to obtain CFMP.

Scientific Research Applications

CFMP has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. CFMP has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In Alzheimer's disease, CFMP has been shown to reduce the formation of amyloid-beta plaques, which are a hallmark of the disease. CFMP has also been studied for its neuroprotective effects in Parkinson's disease.